![molecular formula C17H16BrClN2O B5463103 {[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride](/img/structure/B5463103.png)
{[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride, also known as PBF-509, is a small molecule inhibitor that has shown potential in the treatment of various diseases, including cancer and inflammation.
Mechanism of Action
{[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride is a selective inhibitor of the protein kinase CK2, which plays a role in the regulation of various cellular processes, including cell growth and proliferation. By inhibiting CK2, this compound can disrupt these processes, leading to the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells and inflammation, this compound has also been shown to have other biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, as well as to have antioxidant properties. This compound has also been shown to cross the blood-brain barrier, suggesting its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of {[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride is its selectivity for CK2, which reduces the risk of off-target effects. However, its potency may vary depending on the cell type and experimental conditions. In addition, the synthesis of this compound is a multi-step process, which may limit its availability and increase its cost.
Future Directions
Future research on {[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride could focus on its potential use in combination with other treatments for cancer and inflammation. In addition, further studies could investigate its effects on other cellular processes and its potential use in the treatment of neurological disorders. The development of more efficient synthesis methods could also increase its availability and reduce its cost.
Synthesis Methods
The synthesis of {[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride involves a multi-step process, starting with the reaction of 4-bromobenzaldehyde with furfural to form {[5-(4-bromophenyl)-2-furyl]methyl} alcohol. This intermediate is then reacted with 3-pyridinecarboxaldehyde to form {[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine. Finally, the amine is reacted with hydrochloric acid to form this compound.
Scientific Research Applications
{[5-(4-bromophenyl)-2-furyl]methyl}(3-pyridinylmethyl)amine hydrochloride has been studied for its potential use in the treatment of cancer, inflammation, and autoimmune diseases. It has been shown to inhibit the growth of human breast cancer cells and reduce inflammation in animal models of rheumatoid arthritis. In addition, this compound has also been studied for its potential use in the treatment of Alzheimer's disease.
Properties
IUPAC Name |
N-[[5-(4-bromophenyl)furan-2-yl]methyl]-1-pyridin-3-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2O.ClH/c18-15-5-3-14(4-6-15)17-8-7-16(21-17)12-20-11-13-2-1-9-19-10-13;/h1-10,20H,11-12H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCOYYGGWKJMHPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNCC2=CC=C(O2)C3=CC=C(C=C3)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.